Cas no 73962-07-9 (Urethane-d)

• Product Name: Urethane-d
• CAS No: 73962-07-9
• MF: C₃H₇NO₂
• MW: 94.1239893436432
• CID: 562657
• PubChem ID: 16213572
• Update Time: 2025-04-19

Urethane-d Chemical and Physical Properties

Names and Identifiers

• Ethan-d₅-ol, carbamate
• Ethyl-D5 Carbamate
• Urethane-d5
• (Ethyl-d5)urethane
• Ethyl-d5 Aminoformate
• Leucethane-d5
• O-(Ethyl-d5)urethane
• Pracarbamine-d5
• Urethan-d5
• Urethane-(ethyl-d5)
• Urethane-d5 (ethyl-d5)
• Urethane-d
• (1,1,2,2,2-?H?)ethyl carbamate
• 73962-07-9
• (~2~H_5_)Ethyl carbamate
• CS-0213823
• DTXSID30584040
• HY-B1207S
• 1,1,2,2,2-pentadeuterioethyl carbamate
• MS-22727
• Carbamic acid ethyl ester-(ethyl-D5)
• MFCD00190444
• Urethane-(ethyl-d5), 98 atom % D, 98% (CP)
• DB-319594
• 1ST7901D5
• ethyl carbamate-d5

• Inchi： 1S/C3H7NO2/c1-2-6-3(4)5/h2H2,1H3,(H2,4,5)/i1D3,2D2
• InChI Key： JOYRKODLDBILNP-ZBJDZAJPSA-N
• SMILES： O(C(N)=O)C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 94.07910
• Monoisotopic Mass: 94.079062196g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 52.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Melting Point: 48.5-50 °C(lit.)
• Boiling Point: 182-184 °C(lit.)
• Flash Point: 198 °F
• PSA: 52.32000
• LogP: 0.80190

Urethane-d Security Information

• WGK Germany：3
• Hazard Category Code： 45-46-20/21/22-36/37/38
• Safety Instruction： 53-26-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：R45